4-fluoro-2-pyridin-2-yl-1H-benzimidazole

• IUPAC Name: 4-fluoro-2-pyridin-2-yl-1H-benzimidazole
• InChI: InChI=1S/C12H8FN3/c13-8-4-3-6-9-11(8)16-12(15-9)10-5-1-2-7-14-10/h1-7H,(H,15,16)
• InChI Key: CAOAUHOJMMOLHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC3=C(N2)C=CC=C3F
• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol

Description

4-fluoro-2-pyridin-2-yl-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic aromatic organic compound that contains both nitrogen and fluorine atoms. The chemical formula for 4-fluoro-2-pyridin-2-yl-1H-benzimidazole is C12H8FN3, and it has a molecular weight of 213.21 g/mol.

Mechanism of Action

The mechanism of action of 4-fluoro-2-pyridin-2-yl-1H-benzimidazole involves the inhibition of protein kinase CK2. This enzyme is involved in the regulation of various cellular processes, including cell growth, proliferation, and differentiation. By inhibiting this enzyme, 4-fluoro-2-pyridin-2-yl-1H-benzimidazole can potentially be used to treat various diseases, including cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-2-pyridin-2-yl-1H-benzimidazole are still being studied. However, it has been found to exhibit potent inhibitory activity against protein kinase CK2, which is involved in the regulation of various cellular processes. This suggests that this compound may have potential applications in the treatment of various diseases, including cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-2-pyridin-2-yl-1H-benzimidazole in lab experiments is its potent inhibitory activity against protein kinase CK2. This makes it a promising candidate for the development of new drugs for the treatment of various diseases, including cancer. However, one of the limitations of using this compound is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 4-fluoro-2-pyridin-2-yl-1H-benzimidazole. One of the most promising directions is the development of new drugs based on this compound for the treatment of various diseases, including cancer. Another future direction is the study of the biochemical and physiological effects of this compound in more detail to better understand its potential applications in various fields. Additionally, the synthesis of new derivatives of 4-fluoro-2-pyridin-2-yl-1H-benzimidazole and their evaluation for potential applications is another promising direction for future research.

Synthesis Methods

The synthesis of 4-fluoro-2-pyridin-2-yl-1H-benzimidazole can be achieved through several methods. One of the most commonly used methods involves the reaction of 2-aminopyridine and 4-fluorobenzoic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with an appropriate base to obtain the final product.

Scientific Research Applications

4-fluoro-2-pyridin-2-yl-1H-benzimidazole has been extensively studied for its potential applications in various fields. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against several enzymes, including protein kinase CK2, which is involved in the regulation of various cellular processes.